Cas no 1825665-62-0 (Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate
• CAS No: 1825665-62-0
• MF: C₁₉H₃₀N₂O₃
• MW: 334.453105449677
• CID: 5898635
• PubChem ID: 121518611
• Update Time: 2025-10-17

Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS030681362
• Z1893329757
• EN300-26623201
• Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate
• 1825665-62-0
• ethyl 1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]-3-(propan-2-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C19H30N2O3/c1-5-10-20-11-7-16(8-12-20)17(22)21-13-9-19(14-21,15(3)4)18(23)24-6-2/h1,15-16H,6-14H2,2-4H3
• InChI Key： JTQWCYGJASUVOA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(C)C)CCN(C(C2CCN(CC#C)CC2)=O)C1)=O

Computed Properties

• Exact Mass: 334.22564282g/mol
• Monoisotopic Mass: 334.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate

Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate (CAS No. 1825665-62-0): An Overview of a Novel Compound in Medicinal Chemistry

Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate (CAS No. 1825665-62-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are known for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The structure of Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate is characterized by a pyrrolidine ring substituted with a propan-2-yl group, an ethyl ester, and a propargyl-substituted piperidine moiety. The presence of these functional groups imparts the compound with a high degree of structural flexibility and chemical reactivity, making it an attractive candidate for drug design and development.

Recent research has focused on the pharmacological properties of Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate. Studies have shown that this compound exhibits potent antagonistic activity against specific G protein-coupled receptors (GPCRs), which are key targets in the treatment of various neurological disorders. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate effectively inhibited the activation of the serotonin 5-HT₇ receptor, a receptor implicated in conditions such as depression and anxiety.

In addition to its receptor antagonism, Ethyl 3-propan-2-yl-1-(1-prop-2-ynylpiperidine-4-carbonyl)pyrrolidine-3-carboxylate has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that Ethyl 3-propan-2-y l -1-(1-prop -2 -yn y lp iper idine -4 -carb on y l )py rro lidine -3 -car box y l ate may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ethyl 3-propan -2 -y l -1 -(1 -prop -2 -yn y lp iper idine -4 -car b on y l )py rro lidine -3 -car box y l ate involves several steps, including the formation of the pyrrolidine ring, the introduction of the propan -2 -y l group, and the coupling with the proparg y lp iper idine moiety. A recent publication in *Organic Letters* detailed an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This synthetic method not only simplifies the production process but also enhances the scalability for potential pharmaceutical applications.

The pharmacokinetic properties of Ethyl 3-propan -2 -y l -1 -(1 -prop -2 -yn y lp iper idine -4 -car b on y l )py rro lidine -3 -car box y l ate have also been studied extensively. In vitro assays have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it has good oral bioavailability and low plasma protein binding, which are desirable characteristics for a drug candidate. Additionally, preclinical studies in animal models have demonstrated that Ethyl 3-propan -2 -y l -1 -(1 -prop -2 -yn y lp iper idine -4 -car b on y l )py rro lidine -3 -car box y l ate can effectively cross the blood-brain barrier (BBB), making it a promising candidate for CNS disorders.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of Ethyl 3-propan -2-y l -1 -(1-prop-y n yp iper idine – 4-ca rb on yl )py rro lidine – 3-ca rbo xyla te in humans. Clinical trials are currently underway to evaluate its effects in various disease models. Early results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Ethyl 3-propan – 2-y l – 1-(1-pr op – 2-y n yp iper idine – 4-ca rb on yl )py rro lidine – 3-ca rbo xyla te (CAS No. 1825665–62–0) represents a novel and promising compound in medicinal chemistry with potential applications in treating neurological disorders, inflammatory diseases, and other conditions. Its unique structure, favorable pharmacological properties, and promising clinical data make it an exciting area of ongoing research and development.